Cas no 834888-50-5 (1-[(2r)-2-amino-3-(4-fluorophenyl)propanoyl]-n-tert-butyl-4-cyclo Hexyl-piperidine-4-carboxamide)

• Product Name: 1-[(2r)-2-amino-3-(4-fluorophenyl)propanoyl]-n-tert-butyl-4-cyclo Hexyl-piperidine-4-carboxamide
• CAS No: 834888-50-5
• MF: C₂₅H₃₈FN₃O₂
• MW: 431.586530208588
• CID: 1815375
• PubChem ID: 59914013
• Update Time: 2025-06-09

1-[(2r)-2-amino-3-(4-fluorophenyl)propanoyl]-n-tert-butyl-4-cyclo Hexyl-piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(2r)-2-amino-3-(4-fluorophenyl)propanoyl]-n-tert-butyl-4-cyclo Hexyl-piperidine-4-carboxamide
• AKOS015969516
• (R)-1-(2-amino-3-(4-fluorophenyl)propanoyl)-N-tert-butyl-4-cyclohexylpiperidine-4-carboxamide
• SCHEMBL14040648
• DB-327920
• 834888-50-5

• Inchi： 1S/C25H38FN3O2/c1-24(2,3)28-23(31)25(19-7-5-4-6-8-19)13-15-29(16-14-25)22(30)21(27)17-18-9-11-20(26)12-10-18/h9-12,19,21H,4-8,13-17,27H2,1-3H3,(H,28,31)/t21-/m1/s1
• InChI Key： VPOSUBDVYKXMGF-OAQYLSRUSA-N
• SMILES： FC1C=CC(=CC=1)C[C@H](C(N1CCC(C(NC(C)(C)C)=O)(CC1)C1CCCCC1)=O)N

Computed Properties

• Exact Mass: 431.29480563g/mol
• Monoisotopic Mass: 431.29480563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-[(2r)-2-amino-3-(4-fluorophenyl)propanoyl]-n-tert-butyl-4-cyclo Hexyl-piperidine-4-carboxamide

Introduction to 1-[(2R)-2-amino-3-(4-fluorophenyl)propanoyl]-N-tert-butyl-4-cyclohexyl-piperidine-4-carboxamide (CAS No. 834888-50-5)

The compound 1-[(2R)-2-amino-3-(4-fluorophenyl)propanoyl]-N-tert-butyl-4-cyclohexyl-piperidine-4-carboxamide, identified by its CAS number 834888-50-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of multiple functional groups, including an amide bond, a fluorine-substituted phenyl ring, and a cyclohexyl moiety, contributes to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry, as the fluorine atom can modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In the case of 1-[(2R)-2-amino-3-(4-fluorophenyl)propanoyl]-N-tert-butyl-4-cyclohexyl-piperidine-4-carboxamide, the 4-fluorophenyl group plays a crucial role in enhancing the molecule's interaction with biological targets. This modification has been shown to improve selectivity and reduce off-target effects, which are critical factors in the development of novel therapeutics.

The piperidine core is another key structural feature that contributes to the compound's pharmacological potential. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier and exhibit favorable pharmacokinetic properties. The N-tert-butyl group further stabilizes the molecule, enhancing its solubility and bioavailability. These structural elements collectively make 1-[(2R)-2-amino-3-(4-fluorophenyl)propanoyl]-N-tert-butyl-4-cyclohexyl-piperidine-4-carboxamide a promising candidate for further investigation in therapeutic applications.

Current research in medicinal chemistry emphasizes the development of multifunctional molecules that can address multiple targets or exhibit synergistic effects. The complex architecture of 1-[(2R)-2-amino-3-(4-fluorophenyl)propanoyl]-N-tert-butyl-4-cyclohexyl-piperidine-4-carboxamide suggests its potential as a scaffold for designing such compounds. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the biological activity of this molecule and its derivatives. This approach has been instrumental in identifying novel lead compounds for various diseases, including neurological disorders and inflammatory conditions.

The stereochemistry of the compound, specifically the (2R) configuration at the prochiral center, is another critical aspect that influences its biological activity. Enantioselective synthesis methods have enabled researchers to produce this compound with high enantiomeric purity, which is essential for achieving optimal pharmacological effects. The use of chiral auxiliaries or catalysts has facilitated the synthesis of this complex molecule while maintaining high yields and selectivity.

In addition to its structural complexity, 1-[(2R)-2-amino-3-(4-fluorophenyl)propanoyl]-N-tert-butyl-4-cyclohexyl-piperidine-4-carboxamide exhibits interesting physicochemical properties that make it suitable for drug development. The amide bond contributes to hydrophilicity, while the cyclohexyl group enhances lipophilicity, creating a balanced profile for membrane permeability. These properties are essential for ensuring that the compound can reach its target site within the body effectively.

Recent advances in biocatalysis and green chemistry have also influenced the synthesis of this compound. Enzymatic methods have been explored as alternatives to traditional synthetic routes, offering advantages such as reduced waste generation and improved sustainability. These approaches align with global efforts to develop environmentally friendly pharmaceutical processes.

The potential applications of 1-[(2R)-2-amino-3-(4-fluorophenyl)propanoyl]-N-tert-butyl-4-cyclohexyl-piperidine-4-carboxamide extend across multiple therapeutic areas. Its structural features suggest activity against enzymes involved in inflammatory pathways, making it a candidate for treating conditions such as rheumatoid arthritis or inflammatory bowel disease. Furthermore, its ability to interact with CNS receptors positions it as a potential therapeutic for neurological disorders like depression or epilepsy.

As research continues to uncover new biological targets and mechanisms, compounds like 1-[(2R)-2-amino-3-(4-fluorophenyl)propanoyl]-N-tert-butyl-4-cyclohexyl-piperidine-4-carboxamide will play a crucial role in shaping future drug development strategies. The integration of computational biology, synthetic chemistry, and pharmacology will be essential in realizing their full potential. By combining these disciplines, researchers can accelerate the discovery and optimization of novel therapeutics that address unmet medical needs.